Cas no 1361523-96-7 (6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol)

• Product Name: 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol
• CAS No: 1361523-96-7
• MF: C₁₂H₅Cl₅FNO
• MW: 375.437601804733
• CID: 4923654
• Update Time: 2025-10-28

6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H5Cl5FNO/c13-7-6(8(14)10(16)11(17)9(7)15)12-4(3-20)1-2-5(18)19-12/h1-2,20H,3H2
• InChI Key： QZFXLQYYJBUUPX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(N=1)F)CO)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 5.2
• Topological Polar Surface Area: 33.1

Additional information on 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol

Introduction to 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol (CAS No. 1361523-96-7) in Modern Chemical Research

6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol, identified by the CAS number 1361523-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with a fluoro group and a perchlorophenyl moiety, along with a hydroxymethyl functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol contribute to its potential utility in drug discovery. The presence of a fluorine atom at the 6-position of the pyridine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in determining its pharmacokinetic profile. Additionally, the perchlorophenyl group introduces electronic and steric effects that can influence binding interactions with biological targets, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that fluorinated pyridines can act as key structural elements in small-molecule drugs, improving their efficacy and selectivity. For instance, fluorinated analogs have been shown to enhance binding affinity to enzymes and receptors, leading to more potent therapeutic effects. The compound 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol is no exception and represents a significant advancement in this area.

One of the most compelling aspects of 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol is its versatility as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop novel molecules with applications ranging from oncology to central nervous system disorders. The hydroxymethyl group at the 3-position provides a reactive site for further functionalization, allowing chemists to tailor the molecule’s properties to specific biological needs. This flexibility has made it an attractive choice for medicinal chemists seeking to design next-generation therapeutics.

The synthesis of 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation, cross-coupling reactions, and functional group interconversions. These processes require precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes has been instrumental in making this compound more accessible for research purposes, fostering further exploration of its potential applications.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological activity. These computational approaches complement experimental work by offering rapid and cost-effective screening tools for identifying promising drug candidates. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

The pharmaceutical industry has recognized the importance of fluorinated compounds in drug development due to their ability to modulate biological activity and improve drug properties. 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol exemplifies this trend by combining several key structural features that are highly valued in medicinal chemistry. Its potential as a scaffold for drug design has been validated through several preclinical studies, which have demonstrated its efficacy in models of various diseases. These findings underscore the compound’s significance as a tool for developing novel therapeutic agents.

In conclusion, 6-Fluoro-2-(perchlorophenyl)pyridine-3-methanol (CAS No. 1361523-96-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules, and its potential applications span multiple therapeutic areas. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of drug discovery efforts in the coming years.